Cas no 1214363-55-9 (Ethyl 6-bromo-5-fluoropicolinate)

• Product Name: Ethyl 6-bromo-5-fluoropicolinate
• CAS No: 1214363-55-9
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• MDL: MFCD14698319
• CID: 4686300
• Update Time: 2025-11-05

Ethyl 6-bromo-5-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-5-fluoropicolinate

• MDL： MFCD14698319
• Inchi： 1S/C8H7BrFNO2/c1-2-13-8(12)6-4-3-5(10)7(9)11-6/h3-4H,2H2,1H3
• InChI Key： CURXEPHOFMUDQR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-bromo-5-fluoropicolinate

Ethyl 6-bromo-5-fluoropicolinate (CAS No. 1214363-55-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-bromo-5-fluoropicolinate (CAS No. 1214363-55-9) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents on the picolinic acid backbone imparts distinct reactivity, making it an invaluable building block for synthetic chemists.

The< strong>Ethyl 6-bromo-5-fluoropicolinate molecule exhibits a rich chemical profile that facilitates diverse transformations. The bromo group serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex organic frameworks, which are often essential for achieving the desired pharmacological properties in drug candidates. Similarly, the fluoro substituent enhances the compound's metabolic stability and bioavailability, key factors in drug design.

In recent years, there has been a surge in research focusing on the applications of halogenated heterocycles in medicinal chemistry. The< strong>Ethyl 6-bromo-5-fluoropicolinate (CAS No. 1214363-55-9) fits squarely within this trend, serving as a precursor to numerous bioactive molecules. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to introduce fluorine atoms at specific positions allows for fine-tuning of binding affinities and selectivity against target enzymes.

One of the most compelling aspects of< strong>Ethyl 6-bromo-5-fluoropicolinate is its role in developing antiviral agents. The structural motif is frequently employed in the synthesis of compounds that disrupt viral replication cycles. Recent advancements have shown that derivatives of this intermediate exhibit potent activity against RNA viruses, including those responsible for influenza and COVID-19. The bromo and fluoro groups enable further derivatization to optimize pharmacokinetic profiles, ensuring improved therapeutic efficacy.

The< strong>Ethyl 6-bromo-5-fluoropicolinate (CAS No. 1214363-55-9) also finds applications in the field of agrochemicals. Its structural versatility allows for the creation of novel compounds with enhanced pest resistance properties. By leveraging cross-coupling reactions and other synthetic methodologies, researchers have been able to generate a library of bioactive molecules that offer promising solutions to agricultural challenges.

The synthesis of< strong>Ethyl 6-bromo-5-fluoropicolinate typically involves multi-step processes that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling and fluorination methods are commonly employed to achieve high yields and purity. These synthetic strategies underscore the compound's importance as a commercial chemical intermediate, catering to both academic and industrial research needs.

In conclusion, the< strong>Ethyl 6-bromo-5-fluoropicolinate (CAS No. 1214363-55-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity profile make it indispensable for developing a wide range of therapeutic agents. As research continues to uncover new applications for halogenated heterocycles, this compound is poised to remain at the forefront of medicinal chemistry innovation.